3-Formyl-5-methoxy-n-methylbenzamide

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 3-formyl-5-methoxy-N-methylbenzamide
• InChI: InChI=1S/C10H11NO3/c1-11-10(13)8-3-7(6-12)4-9(5-8)14-2/h3-6H,1-2H3,(H,11,13)
• InChI Key: VFMQUWITVHGWEY-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC(=CC(=C1)C=O)OC

Description

3-Formyl-5-methoxy-N-methylbenzamide is a benzamide derivative featuring a formyl group at the 3-position, a methoxy group at the 5-position, and an N-methylamide moiety. The formyl group enhances reactivity in condensation and functionalization reactions, while the methoxy substituent influences electronic properties and solubility. N-methylation of the amide group typically reduces polarity, improving bioavailability in medicinal chemistry contexts .

Comparison with Similar Compounds

Key Observations:

• Formyl Group Reactivity : Compounds with formyl groups (e.g., ’s triazine derivative) are pivotal in condensation reactions, enabling the formation of imine or hydrazone linkages. The target compound’s formyl group likely shares this reactivity, facilitating applications in dynamic covalent chemistry .
• Methoxy Substitution : Methoxy groups enhance solubility and electron-donating effects. ’s benzoxazole derivative demonstrates how methoxy groups stabilize aromatic systems, a property critical in photophysical or medicinal applications .
• Amide Functionalization : N-methylation (target compound) vs. N-hydroxyalkylation () alters steric and electronic profiles. ’s N,O-bidentate directing group enables regioselective C–H activation, whereas N-methylation may prioritize metabolic stability in drug candidates .

Contradictions and Limitations

• Synthetic Complexity : ’s multi-step synthesis involving trichlorotriazine highlights challenges in scaling production compared to simpler amide formations in .